Cas no 2171301-86-1 ((2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-2-methylpropanamidobutanoic acid)

• Product Name: (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-2-methylpropanamidobutanoic acid
• CAS No: 2171301-86-1
• MF: C₂₃H₂₃F₃N₂O₅
• MW: 464.434336900711
• CID: 6148209
• PubChem ID: 165558792
• Update Time: 2025-10-29

(2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-2-methylpropanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-2-methylpropanamidobutanoic acid
• (2R)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoro-2-methylpropanamido]butanoic acid
• 2171301-86-1
• EN300-1504465

• Inchi： 1S/C23H23F3N2O5/c1-3-18(19(29)30)27-20(31)22(2,23(24,25)26)28-21(32)33-12-17-15-10-6-4-8-13(15)14-9-5-7-11-16(14)17/h4-11,17-18H,3,12H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)/t18-,22?/m1/s1
• InChI Key： UNFVBKGXRSQRKU-ZZWBGTBQSA-N
• SMILES： FC(C(C)(C(N[C@@H](C(=O)O)CC)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 464.15590632g/mol
• Monoisotopic Mass: 464.15590632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-2-methylpropanamidobutanoic acid

Introduction to (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-2-methylpropanamidobutanoic Acid (CAS No. 2171301-86-1)

Compound with the CAS number 2171301-86-1 and the product name (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-2-methylpropanamidobutanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex structure and unique functional groups, has garnered considerable attention for its potential applications in drug development and medicinal chemistry. The presence of a fluorenylmethoxycarbonyl (Fmoc) group and a trifluoromethyl substituent makes it a particularly intriguing molecule for further investigation.

The structural motif of this compound includes an amide linkage and a chiral center at the (2R) position, which is crucial for its biological activity. The Fmoc group is commonly used in peptide synthesis as an protecting group for amino acids, but its incorporation into this molecule suggests a broader utility beyond simple peptide chemistry. The trifluoromethyl group, known for its ability to enhance metabolic stability and binding affinity, further underscores the compound's potential as a pharmacophore.

Recent research in the field of organofluorine chemistry has highlighted the importance of trifluoromethylated compounds in drug discovery. These compounds often exhibit improved pharmacokinetic properties due to their enhanced lipophilicity and resistance to metabolic degradation. The specific arrangement of atoms in (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-2-methylpropanamidobutanoic acid suggests that it may possess similar advantages, making it a valuable candidate for further exploration.

In addition to its structural features, the compound's chiral center is particularly noteworthy. Chiral molecules are essential in pharmaceuticals because they can exist as enantiomers, which may have vastly different biological activities. The (2R) configuration indicates a specific spatial arrangement of atoms that could influence how the molecule interacts with biological targets. This aspect has been a focus of recent studies aimed at understanding the relationship between molecular structure and biological activity.

The fluorenylmethoxycarbonyl group in the molecule also plays a critical role in its reactivity and potential applications. While traditionally used in peptide synthesis, Fmoc groups have been explored in various other contexts, including as probes in biochemical assays and as components in more complex synthetic strategies. The incorporation of this group into (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-2-methylpropanamidobutanoic acid suggests that it may serve as a versatile building block for more sophisticated molecules.

Current research efforts are focused on developing new methodologies for synthesizing complex fluorinated compounds efficiently and cost-effectively. The synthesis of (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-2-methylpropanamidobutanoic acid represents an important step forward in this direction. By optimizing synthetic routes and exploring novel reaction conditions, researchers aim to make fluorinated compounds more accessible for drug discovery programs.

The biological activity of this compound has not yet been fully characterized, but preliminary studies suggest that it may have potential therapeutic applications. The combination of structural features such as the amide linkage, chiral center, Fmoc group, and trifluoromethyl substituent makes it an attractive candidate for further investigation. Researchers are exploring various avenues to assess its efficacy and safety profile, with the hope of identifying new treatments for various diseases.

In conclusion, (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-2-methylpropanamidobutanoic acid (CAS No. 2171301-86-1) is a promising compound with significant potential in pharmaceutical chemistry. Its unique structural features and functional groups make it an interesting candidate for further research aimed at developing new drugs and therapies. As our understanding of organofluorine chemistry continues to grow, compounds like this are likely to play an increasingly important role in drug discovery and development.